Cas no 24032-35-7 (L-Glutamic acid a-4-nitroanilide)

L-Glutamic acid α-4-nitroanilide is a chromogenic substrate widely used in enzymatic assays, particularly for the detection and quantification of proteolytic activity. Its key advantage lies in the release of 4-nitroaniline upon enzymatic cleavage, which produces a measurable yellow color change at 405 nm, enabling precise spectrophotometric analysis. This compound is valued for its high sensitivity and specificity, making it suitable for research applications involving proteases such as glutamyl endopeptidases. Its stability under standard laboratory conditions and consistent performance further enhance its utility in biochemical and diagnostic studies. The product is typically employed in controlled experimental settings to ensure reliable and reproducible results.
L-Glutamic acid a-4-nitroanilide structure
24032-35-7 structure
Product Name:L-Glutamic acid a-4-nitroanilide
CAS No:24032-35-7
MF:C11H13N3O5
MW:267.238022565842
MDL:MFCD00038111
CID:284807
PubChem ID:24873020
Update Time:2025-06-08

L-Glutamic acid a-4-nitroanilide Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid,4-amino-5-[(4-nitrophenyl)amino]-5-oxo-, (4S)-
    • L-glutamic acid p-nitroanilide
    • H-Glu-pNA
    • L-Glutamic acid a-4-nitroanilide
    • Glu-Nan
    • Glu-p-nitroanilide
    • GLUTAMIC ACID-PNA
    • glutamic acid-p-nitroanilide
    • L-Glu-Nan
    • L-Glutamic acid 1-(4-nitroanilide)
    • Glutamic acid p-nitroanilide
    • L-Glutamic acid-4-nitroanilide
    • AKOS016843068
    • HY-W011701
    • FD21421
    • J-015318
    • EINECS 245-994-9
    • N-(4-Nitrophenyl)-alpha-glutamine
    • (S)-4-Amino-5-((4-nitrophenyl)amino)-5-oxovaleric acid
    • SCHEMBL623283
    • glutamyl-p-nitroaniline
    • (4S)-4-amino-5-(4-nitroanilino)-5-oxopentanoic acid
    • (S)-4-amino-5-(4-nitrophenylamino)-5-oxopentanoic acid
    • MFCD00038111
    • AS-49065
    • (S)-4-Amino-5-((4-nitrophenyl)amino)-5-oxopentanoic acid
    • DTXSID10946884
    • Pentanoic acid,4-amino-5-[(4-nitrophenyl)amino]-5-oxo-,(4S)-
    • NS00050978
    • CS-W012417
    • 24032-35-7
    • (4S)-4-azaniumyl-5-(4-nitroanilino)-5-oxopentanoate
    • N-(4-Nitrophenyl)-L-alpha-glutamine
    • (4S)-4-AMINO-4-[(4-NITROPHENYL)CARBAMOYL]BUTANOIC ACID
    • JXQXNQKTUGNZLD-VIFPVBQESA-N
    • DA-65779
    • MDL： MFCD00038111
    • Inchi： 1S/C11H13N3O5/c12-9(5-6-10(15)16)11(17)13-7-1-3-8(4-2-7)14(18)19/h1-4,9H,5-6,12H2,(H,13,17)(H,15,16)/t9-/m0/s1
    • InChI Key： JXQXNQKTUGNZLD-VIFPVBQESA-N
    • SMILES： O=C([C@H](CCC(=O)O)N)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 267.08600
  • Monoisotopic Mass: 267.08552052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 184-186 °C
  • Solubility: Slightly soluble (3.2 g/l) (25 º C),
  • PSA: 138.24000
  • LogP: 2.02190

L-Glutamic acid a-4-nitroanilide Security Information

  • WGK Germany：3
  • Safety Instruction： S22; S24/25
  • FLUKA BRAND F CODES：10-21

L-Glutamic acid a-4-nitroanilide Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Glutamic acid a-4-nitroanilide Pricemore >>

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abcr
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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eNovation Chemicals LLC
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TRC
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